Cas no 1312137-93-1 (5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one)

• Product Name: 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one
• CAS No: 1312137-93-1
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 5217221
• Update Time: 2025-06-25

5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one
• 5-amino-4-hydroxy-2-(2-fluorophenyl)-furan-3-one
• 5-Amino-2-(2-fluoro-phenyl)-4-hydroxy-furan-3-one

• Inchi： 1S/C10H8FNO3/c11-6-4-2-1-3-5(6)9-7(13)8(14)10(12)15-9/h1-4,9,14H,12H2
• InChI Key： RJHORQBBYJLXJW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(=C(N)O1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6

Additional information on 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one

5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one (CAS No. 1312137-93-1): A Comprehensive Overview

5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one, with the CAS number 1312137-93-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FAHFU, is characterized by its unique structural features, which include an amino group, a fluorinated phenyl ring, and a hydroxyfuran moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one is particularly noteworthy due to its functional groups. The presence of the amino group and the hydroxyl group provides opportunities for hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The fluorinated phenyl ring enhances the compound's lipophilicity, potentially improving its cellular uptake and distribution. These properties make FAHFU a promising candidate for various pharmaceutical applications.

Recent studies have focused on the pharmacological properties of 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that FAHFU can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one has also been investigated for its antioxidant activity. Free radicals and oxidative stress are implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that FAHFU exhibits potent antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This dual action as an anti-inflammatory and antioxidant agent makes it a valuable target for drug development.

The pharmacokinetic properties of 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one have also been explored. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its practical use in therapeutic settings. The compound's lipophilicity, conferred by the fluorinated phenyl ring, facilitates its absorption through biological membranes, while the presence of polar functional groups ensures adequate solubility in aqueous environments.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one. Preliminary results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one (CAS No. 1312137-93-1), or FAHFU, is a promising compound with diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.